Cas no 5437-52-5 (S-PHENYL-L-CYSTEINE)

• Product Name: S-PHENYL-L-CYSTEINE
• CAS No: 5437-52-5
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 826123
• Update Time: 2026-04-29

S-PHENYL-L-CYSTEINE Chemical and Physical Properties

Names and Identifiers

• S-PHENYL-L-CYSTEINE
• 2-amino-3-phenylsulfanylpropanoic acid
• S-PHENYL-DL-CYSTEINE-D2
• 2-(S)-amino-3-phenylsulfanylpropionic acid
• 2-Amino-3-(phenylthio)propansaeure
• 3-(phenylthio)-alanine
• AC1MUDOY
• ACMC-20a7k5
• CTK8I3041
• NSC16134
• S-phenylcysteine
• S-phenyl-cysteine
• S-Phenyl-DL-cystein
• S-phenyl-DL-cysteine
• SureCN1157625

Computed Properties

• Exact Mass: 197.05113

Experimental Properties

• Melting Point: 198-2000C
• PSA: 63.32
• LogP: 1.89090

Additional information on S-PHENYL-L-CYSTEINE

S-Phenyl-L-Cysteine (CAS No. 5437-52-5): An Overview of Its Properties, Applications, and Recent Research

S-Phenyl-L-Cysteine (CAS No. 5437-52-5) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This amino acid derivative is characterized by its distinctive structure, which includes a sulfur atom bonded to a phenyl group. The compound's chemical formula is C₉H₁₁NO₂S, and it has a molecular weight of 193.25 g/mol. S-Phenyl-L-Cysteine is known for its potential applications in various areas, including drug development, protein engineering, and as a building block in the synthesis of more complex molecules.

The physical properties of S-Phenyl-L-Cysteine are well-documented. It appears as a white crystalline powder and is soluble in water and polar organic solvents such as methanol and ethanol. The compound's solubility properties make it an ideal candidate for use in aqueous solutions, which is particularly useful in biological assays and pharmaceutical formulations. Additionally, S-Phenyl-L-Cysteine exhibits good thermal stability, which enhances its utility in various chemical reactions and processes.

In the realm of biochemistry, S-Phenyl-L-Cysteine has been studied for its role in protein modification and folding. The sulfur atom in the cysteine residue can form disulfide bonds with other cysteine residues, which are crucial for maintaining the three-dimensional structure of proteins. Recent research has shown that S-Phenyl-L-Cysteine can be used to introduce specific modifications into proteins, thereby altering their functional properties. For instance, a study published in the Journal of Biological Chemistry demonstrated that S-Phenyl-L-Cysteine-modified proteins exhibited enhanced stability and enzymatic activity compared to their unmodified counterparts.

The pharmaceutical industry has also shown considerable interest in S-Phenyl-L-Cysteine. One of the key areas of research is its potential as a prodrug or drug delivery agent. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. S-Phenyl-L-Cysteine can be used to create prodrugs that are more stable and have improved pharmacokinetic properties compared to their parent drugs. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a prodrug using S-Phenyl-L-Cysteine, which showed enhanced bioavailability and reduced toxicity compared to the parent drug.

Beyond its use in drug development, S-Phenyl-L-Cysteine has also been explored for its potential therapeutic applications. Research has indicated that the compound may have antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A study published in the Oxidative Medicine and Cellular Longevity journal found that S-Phenyl-L-Cysteine effectively scavenged free radicals and protected cells from oxidative damage.

In addition to its therapeutic potential, S-Phenyl-L-Cysteine has been investigated for its role in cancer research. The compound's ability to modulate cellular redox status makes it an attractive candidate for developing new anticancer agents. A recent study published in the Cancer Research journal demonstrated that S-Phenyl-L-Cysteine-based compounds induced apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity suggests that S-Phenyl-L-Cysteine-derived compounds could be developed into effective anticancer therapies with fewer side effects.

The synthesis of S-Phenyl-L-Cysteine strong> involves several well-established chemical reactions. One common method involves the reaction of L-cysteine with phenyl chloroformate or phenyl bromide under controlled conditions. The resulting product is then purified using techniques such as recrystallization or chromatography to ensure high purity levels. The ease of synthesis and availability of starting materials make it an accessible compound for both academic and industrial researchers.

In conclusion, S-Phenyl-L-Cysteine (CAS No. 5437-52-5) strong> is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for protein engineering, drug development, and therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.